Cas no 477-48-5 (Picropodophyllone)
Picropodophyllone structure
Product Name:Picropodophyllone
CAS No:477-48-5
MF:C22H20O8
MW:412.389407157898
CID:1518188
PubChem ID:3083574
Update Time:2025-04-21
Picropodophyllone Chemical and Physical Properties
Names and Identifiers
-
- (5aR,8aS,9R)-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxole-5,8-dione
- furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxole-5,8-dione, 5a,6,8a,9-tetrahydro-9-(3,4,5-trimethoxyphenyl)-, (5aR,8aS,9R)-
- (5R)-5,8,8aβ,9-Tetrahydro-5β-(3,4,5-trimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxole-6(5aβH),9-dione
- (5aR,8aS,9R)-5a,6,8a,9-Tetrahydro-9-(3,4,5-trimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxole-5,8-dione
- (-)-Picropodophyllone
- Picropodophyllotoxon
- Picropodophyllone
- Picropodopyllotoxone
- (5aR,8aS,9R)-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydro-[2]benzofuro[5,6-f][1,3]benzodioxole-5,8-dione
- (5R)-5,8,8abeta,9-Tetrahydro-5beta-(3,4,5-trimethoxyphenyl)furo[3',4'
- Picropodopyllotoxon
- (-)-Picropodopyllone
- 5a,6,8a,9-Tetrahydro-9-(3,4,5-trimethoxyphenyl)furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxole-5,8-dione (5aR-(5aalpha,8aalpha,9aalpha))-
- Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxole-5,8
- Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxole-5,8-dione, 5a,6,8a,9-tetrahydro-9-(3,4,5-trimethoxyphenyl)-, (5aR-(5aalpha,8aalpha,9aalpha))-
- AKOS040760634
- HY-N7684
- CHEMBL82303
- 477-48-5
- CS-0135208
- DTXSID40197246
- MS-27118
- SCHEMBL18381519
- (11R,15S,16R)-16-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.0(3),?.0(1)(1),(1)?]hexadeca-1,3(7),8-triene-10,14-dione
- Picropodophyllotoxone
- G13113
- DA-56857
-
- Inchi: 1S/C22H20O8/c1-25-16-4-10(5-17(26-2)21(16)27-3)18-11-6-14-15(30-9-29-14)7-12(11)20(23)13-8-28-22(24)19(13)18/h4-7,13,18-19H,8-9H2,1-3H3/t13-,18+,19+/m0/s1
- InChI Key: ISCQYPPCSYRZOT-MJXNMMHHSA-N
- SMILES: O1C([C@H]2[C@H](C3C=C(C(=C(C=3)OC)OC)OC)C3C=C4C(=CC=3C([C@H]2C1)=O)OCO4)=O
Computed Properties
- Exact Mass: 412.1158
- Monoisotopic Mass: 412.11581759 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 668
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 89.5
- Molecular Weight: 412.4
Experimental Properties
- Color/Form: Powder
- Density: 1.365±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 158-159 ºC
- Solubility: Insuluble (3.5E-3 g/L) (25 ºC),
- PSA: 89.52
Picropodophyllone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N7684-1mg |
Picropodophyllone |
477-48-5 | 99.89% | 1mg |
¥500 | 2025-04-16 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2071-5 mg |
Picropodopyllotoxone |
477-48-5 | 5mg |
¥4505.00 | 2022-02-28 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2071-10 mg |
Picropodopyllotoxone |
477-48-5 | 10mg |
¥6757.00 | 2022-02-28 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2071-25 mg |
Picropodopyllotoxone |
477-48-5 | 25mg |
¥12162.00 | 2022-02-28 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2071-50 mg |
Picropodopyllotoxone |
477-48-5 | 50mg |
¥18243.00 | 2022-02-28 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2071-100 mg |
Picropodopyllotoxone |
477-48-5 | 100MG |
¥27364.00 | 2022-02-28 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2071-200 mg |
Picropodopyllotoxone |
477-48-5 | 200mg |
¥41046.00 | 2022-02-28 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P52690-10mg |
(5aR,8aS,9R)-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxole-5,8-dione |
477-48-5 | 10mg |
¥3752.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2071-1 mg |
Picropodopyllotoxone |
477-48-5 | 1mg |
¥1767.00 | 2022-02-28 | ||
| ChemScence | CS-0135208-1mg |
Picropodophyllone |
477-48-5 | 1mg |
$200.0 | 2022-04-27 |
Picropodophyllone Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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